Cas no 1176637-76-5 (tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate)

• Product Name: tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate
• CAS No: 1176637-76-5
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5962310
• PubChem ID: 24256602
• Update Time: 2025-06-09

tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-2-(methylamino)-1-phenylethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate
• 1176637-76-5
• tert-butyl N-[(1S)-2-(methylamino)-1-phenylethyl]carbamate
• EN300-19641944

• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-12(10-15-4)11-8-6-5-7-9-11/h5-9,12,15H,10H2,1-4H3,(H,16,17)/t12-/m1/s1
• InChI Key： DBTSLMGONFPIBQ-GFCCVEGCSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1=CC=CC=C1)CNC

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 378.5±35.0 °C(Predicted)
• pka: 11.81±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate

tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate (CAS No. 1176637-76-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate (CAS No. 1176637-76-5) is a versatile compound with significant applications in medicinal chemistry and pharmaceutical research. This compound, also known as (S)-tert-butyl 2-amino-3-phenylpropanoate methylcarbamate, is a chiral derivative that has garnered attention due to its potential in the development of novel drugs and therapeutic agents.

The structure of tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino acid derivative. The presence of the chiral center at the carbon atom adjacent to the amino group imparts enantiomeric specificity, making it a valuable intermediate in the synthesis of chiral pharmaceuticals. The phenyl group adds aromatic stability and influences the compound's solubility and reactivity.

In terms of synthesis, tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate can be prepared through several routes. One common method involves the reaction of (S)-2-amino-3-phenylpropanoic acid (also known as L-phenylalanine) with methylamine and tert-butyl chloroformate. This reaction sequence typically proceeds under mild conditions, yielding the desired product with high enantiomeric purity. Recent advancements in asymmetric synthesis have further optimized this process, enhancing both yield and stereoselectivity.

The pharmacological properties of tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate have been extensively studied in various contexts. As a chiral amine derivative, it exhibits potential as a precursor for the synthesis of bioactive molecules, including neurotransmitter analogs and receptor ligands. Research has shown that compounds derived from this structure can modulate neurotransmitter systems, making them promising candidates for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate has been explored in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl carbamate group serves as a protecting group that can be selectively cleaved under physiological conditions, releasing the active drug moiety. This approach enhances drug stability and bioavailability, reducing potential side effects.

Recent studies have also highlighted the role of tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate in drug delivery systems. By incorporating this compound into nanocarriers or liposomes, researchers have demonstrated improved drug targeting and controlled release profiles. These advancements have significant implications for cancer therapy, where precise drug delivery is crucial for maximizing efficacy while minimizing toxicity.

In addition to its pharmaceutical applications, tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate has found use in chemical biology research. As a tool compound, it can be employed to probe protein-protein interactions and enzyme mechanisms. For instance, it has been utilized in high-throughput screening assays to identify novel inhibitors of key enzymes involved in disease pathways.

The environmental impact of tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate is another important consideration. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to ensure environmental safety. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to minimize ecological footprint.

Overall, tert-butyl N-(1S)-2-(methylamino)-1-phenylethylcarbamate (CAS No. 1176637-76-5) represents a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic potential make it an invaluable tool for developing innovative therapeutic agents and advancing our understanding of biological systems.